Cas no 68809-65-4 (Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate)
68809-65-4 structure
Product Name:Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate
CAS No:68809-65-4
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD11226402
CID:392565
PubChem ID:10749618
Update Time:2025-04-19
Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylic acid, 1,4-dimethyl-, ethyl ester
- Ethyl 1,4-dimethylpyrazole-3-carboxylate
- 1,4-dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester
- Dimethyl-1,4-ethoxycarbonyl-3-pyrazol
- QC-9853
- DTXSID80444281
- CS-0061606
- 1,4-dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester;
- Ethyl1,4-dimethyl-1H-pyrazole-3-carboxylate
- SB38330
- DS-4593
- A866969
- FT-0698841
- MFCD11226402
- HIQXUZYXOVSBRY-UHFFFAOYSA-N
- 68809-65-4
- SCHEMBL2516609
- AKOS005255890
- STL554781
- DA-16680
- BBL100987
-
- MDL： MFCD11226402
- Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7-6(2)5-10(3)9-7/h5H,4H2,1-3H3
- InChI Key： HIQXUZYXOVSBRY-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(C)=CN(C)N=1)=O
Computed Properties
- Exact Mass: 168.09000
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 248 ºC
- Flash Point: 104 ºC
- PSA: 44.12000
- LogP: 0.90520
Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0513-1g |
1,4-Dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester |
68809-65-4 | 95% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0513-5g |
1,4-Dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester |
68809-65-4 | 95% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0513-500mg |
1,4-Dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester |
68809-65-4 | 95% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0513-250mg |
1,4-Dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester |
68809-65-4 | 95% | 250mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0513-100mg |
1,4-Dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester |
68809-65-4 | 95% | 100mg |
1797.85CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0513-50mg |
1,4-Dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester |
68809-65-4 | 95% | 50mg |
1322.95CNY | 2021-05-08 | |
| Chemenu | CM188539-1g |
Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate |
68809-65-4 | 95% | 1g |
$463 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E83820-1g |
Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate |
68809-65-4 | 98% | 1g |
¥5962.0 | 2023-09-07 | |
| TRC | E939818-10mg |
Ethyl 1,4-Dimethyl-1H-pyrazole-3-carboxylate |
68809-65-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939818-50mg |
Ethyl 1,4-Dimethyl-1H-pyrazole-3-carboxylate |
68809-65-4 | 50mg |
$ 135.00 | 2022-06-05 |
Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
68809-65-4 (Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate) Related Products
- 1011396-57-8(2-methyl-2H,4H,6H-furo3,4-cpyrazole-4,6-dione)
- 1170923-24-6(3-(methoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic acid)
- 89202-91-5(1H-Pyrazole-3-carboxylic acid, 1,4,5-trimethyl-, ethyl ester)
- 10514-60-0(3,4-diethyl 1-methyl-1H-pyrazole-3,4-dicarboxylate)
- 1594890-30-8(ethyl 4-formyl-1-methyl-pyrazole-3-carboxylate)
- 101029-89-4(1H-Pyrazoledicarboxylic acid, 1-methyl-, dimethyl ester)
- 22050-80-2(1H-Pyrazole-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester)
- 21272-38-8(4-(ethoxycarbonyl)-1-methyl-1H-pyrazole-3-carboxylic acid)
- 68809-64-3(Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate)
- 89202-90-4(1H-Pyrazole-5-carboxylic acid, 1,3,4-trimethyl-, ethyl ester)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
